Cas no 6297-32-1 ( )

• Product Name: &nbsp
• CAS No: 6297-32-1
• MF: C₆H₁₃N₃S
• MW: 159.252519369125
• CID: 958429
• PubChem ID: 3034492
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(dimethylamino)-3-prop-2-enylthiourea
• 4-Allyl-1,1-dimethylthiosemicarbazide
• 1,1-Dimethyl-4-allyl-thiosemicarbazid
• 4-Allyl-1,1-dimethyl-3-thiosemicarbazide
• Semicarbazide,4-allyl-1,1-dimethyl-3-thio
• WLN: 1U2MYUS&4-Allyl-1,1-dimethyl-thiosemicarbazid
• 43A5S2GC8G
• 2,2-DIMETHYL-N-2-PROPEN-1-YLHYDRAZINECARBOTHIOAMIDE
• HYDRAZINECARBOTHIOAMIDE, 2,2-DIMETHYL-N-2-PROPEN-1-YL-
• NSC 17312
• AKOS024382420
• BRN 1760493
• Semicarbazide, 4-allyl-1,1-dimethyl-3-thio-
• UNII-43A5S2GC8G
• 6297-32-1
• WLN: 1U2MYUS&MN1&1
• Hydrazinecarbothioamide, 2,2-dimethyl-N-2-propenyl-
• NSC-17312
• NSC17312
• DTXSID80212169
• Semicarbazide,1-dimethyl-3-thio-
•  

• Inchi： 1S/C6H13N3S/c1-4-5-7-6(10)8-9(2)3/h4H,1,5H2,2-3H3,(H2,7,8,10)
• InChI Key： FAMIEALNJSAQER-UHFFFAOYSA-N
• SMILES： S=C(NCC=C)NN(C)C

Computed Properties

• Exact Mass: 159.08300
• Monoisotopic Mass: 159.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.043
• Boiling Point: 201.4°C at 760 mmHg
• Flash Point: 75.6°C
• Refractive Index: 1.538
• PSA: 59.39000
• LogP: 0.89490